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Compound of Interest

Compound Name:
1-(2-Bromoethyl)pyrrolidine-2,5-

dione

Cat. No.: B1282867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 1-(2-bromoethyl)pyrrolidine-2,5-dione,

a key bifunctional reagent utilized in organic synthesis and medicinal chemistry. It serves as a

valuable building block for the introduction of a protected ethylamine moiety, facilitating the

construction of complex heterocyclic systems and molecules of therapeutic interest.

Core Chemical Properties
1-(2-Bromoethyl)pyrrolidine-2,5-dione, also known as N-(2-Bromoethyl)succinimide, is a

derivative of succinimide featuring a reactive bromoethyl group attached to the nitrogen atom.

This structure imparts dual functionality, making it a versatile intermediate in synthetic

chemistry.
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Property Value References

Molecular Formula C₆H₈BrNO₂ [1][2]

Molecular Weight 206.04 g/mol [1][2][3][4]

CAS Number 55943-72-1 [1][2][4]

IUPAC Name
1-(2-bromoethyl)pyrrolidine-

2,5-dione
[2]

SMILES O=C1CCC(=O)N1CCBr [2]

Purity Typically ≥97% [2][3]

Synthesis and Experimental Protocols
The most direct synthetic route to 1-(2-bromoethyl)pyrrolidine-2,5-dione involves the

nucleophilic substitution reaction between succinimide and 1,2-dibromoethane.[4]

General Experimental Protocol:

Deprotonation: Succinimide is treated with a suitable base (e.g., sodium hydride, potassium

carbonate) in an aprotic polar solvent (e.g., DMF, acetonitrile) to generate the succinimidyl

anion. This anion is a potent nucleophile.

Alkylation: An excess of 1,2-dibromoethane is added to the reaction mixture. The

succinimidyl anion attacks one of the electrophilic carbon atoms of 1,2-dibromoethane in a

classic Sₙ2 reaction.[4]

Reaction Control: Using an excess of 1,2-dibromoethane is crucial to favor the desired

monosubstituted product and minimize the formation of the 1,2-bis(succinimido)ethane

byproduct.[4]

Work-up and Purification: Following the reaction, a standard aqueous work-up is performed

to remove unreacted base and salts. The crude product is then purified, typically by

recrystallization or column chromatography, to yield pure 1-(2-bromoethyl)pyrrolidine-2,5-
dione.
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Caption: Synthetic pathway for 1-(2-Bromoethyl)pyrrolidine-2,5-dione.

Reactivity and Applications in Drug Development
The chemical utility of 1-(2-bromoethyl)pyrrolidine-2,5-dione stems from the reactivity of the

bromoethyl group. The carbon atom adjacent to the bromine is electrophilic and susceptible to

attack by a wide range of nucleophiles in an Sₙ2 reaction.[4] This allows for the covalent

attachment of various chemical moieties.

The pyrrolidine-2,5-dione (succinimide) scaffold is a privileged structure in medicinal chemistry,

found in numerous compounds with diverse therapeutic applications, including anticonvulsant

and antitumor properties.[4][5] This reagent provides a direct route for incorporating a protected

ethylamine fragment, a common substructure in many alkaloids and other bioactive molecules.

[4]

Key Applications:

Alkylation of Nucleophiles: It is used to alkylate primary and secondary amines, thiols, and

other nucleophiles.[4]

Synthesis of Heterocycles: The resulting intermediate from alkylation can undergo further

transformations, such as intramolecular cyclization, to generate more complex heterocyclic
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systems like piperazines.[4]

Building Block for Compound Libraries: Its reactivity makes it an instrumental building block

for creating libraries of compounds for high-throughput screening in drug discovery

programs.[4]

Potential Downstream Applications
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Caption: General reactivity of 1-(2-Bromoethyl)pyrrolidine-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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